3-Hydroxy-2-methylbenzonitrile

• IUPAC Name: 3-hydroxy-2-methylbenzonitrile
• InChI: InChI=1S/C8H7NO/c1-6-7(5-9)3-2-4-8(6)10/h2-4,10H,1H3
• InChI Key: BQAMEYNBQIHQPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1O)C#N
• Molecular Formula: C8H7NO
• DSSTOX Substance ID: DTXSID10626957
• Molecular Weight: 133.15 g/mol
• CAS No.: 55289-04-8

Description

3-Hydroxy-2-methylbenzonitrile, also known as this compound, is a versatile organic compound with a wide range of applications in chemical synthesis, scientific research, and laboratory experiments. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, insecticides, herbicides, and dyes. In addition, this compound has been shown to have biochemical and physiological effects on organisms, and is being investigated for its potential use in drug development and therapeutic applications.

Scientific Research Applications

Thermochemical Properties

Research by Zaitseva et al. (2015) on the thermochemistry of methylbenzonitriles, including 3-Hydroxy-2-methylbenzonitrile, has been significant. They studied the gas-phase enthalpies of formation and vaporization enthalpies using combustion calorimetry and the transpiration method. Their findings provided insight into the interaction between cyano andmethyl groups, indicating a slightly stabilizing effect. This research is fundamental for understanding the thermochemical properties of such compounds, leading to potential applications in various chemical processes and materials science (Zaitseva et al., 2015).

Synthesis Processes

The synthesis of similar compounds, like 3-fluoro-4-methylbenzonitrile, has been explored for practical applications in developing new pesticides. Min (2006) described a synthesis process involving nitrification, diazotization, fluorination, reductive and oxidation reactions. This methodology could potentially be applied or adapted for this compound, indicating its relevance in synthesizing new chemical entities for agricultural use (Min, 2006).

Corrosion Inhibition

2-Aminobenzene-1,3-dicarbonitriles derivatives, which are structurally related to this compound, have been studied by Verma et al. (2015) for their corrosion inhibition properties on mild steel. This suggests that this compound might also possess similar properties, making it a potential candidate for applications in corrosion inhibition (Verma, Quraishi, & Singh, 2015).

Antimicrobial Activities

In the realm of pharmaceuticals, Shehadi et al. (2022) synthesized a series of 1,3,4-thiadiazoles and screened them for antimicrobial activities. Given the structural similarities, this compound could potentially be a precursor or a component in synthesizing such compounds with antimicrobial properties (Shehadi, Abdelrahman, Abdelraof, & Rashdan, 2022).

Safety and Hazards

When handling 3-Hydroxy-2-methylbenzonitrile, it is advised to wear suitable protective clothing and avoid contact with skin and eyes. The formation of dust and aerosols should be avoided. Use non-sparking tools and prevent fire caused by electrostatic discharge steam. If the exposure limits are exceeded or irritation or other symptoms are experienced, use a full-face respirator.

Synthesis routes and methods I

Procedure details

A solution of 3-methoxy-2-methylbenzonitrile [(1 g, 6.79 mmol) U.S. Pat. No. 5,965,766, p 6] and tetra nbutyl ammonium iodide (4.12 g, 17 mmol) in dichloromethane (15 mL) was cooled to −78° C. and purged with nitrogen. Boron trichloride (1M in dichloromethane, 17 mL, 17 mmol) was added dropwise and the mixture was stirred for 15 minutes at −78° C. and at room temperature for 3 hours. The reaction mixture was quenched with water, stirred for 30 minutes and concentrated in vacuo. The aqueous residue was extracted with diethyl ether and the organic solution was washed with water (×5), dried over magnesium sulfate and concentrated in vacuo to afford the title compound as a brown solid in 91% yield, 826 mg. 1H NMR (400 MHz, CDCl3) δ: 2.20 (s, 3H), 7.10 (m, 1H), 7.20 (d, 1H), 10.10 (s, 1H); LRMS APCI m/z 132 [M−H]−

Synthesis routes and methods II

Procedure details

To a solution of 3-bromo-2-methylphenol (20.0 g) in DMF (250 mL) were added copper(I) cyanide (19.0 g) and tetrakis(triphenylphosphine)palladium(0) (3.70 g), and the mixture was heated with stirring at 120° C. for 16 hr under nitrogen atmosphere. The reaction mixture was poured into water, and the mixture was filtered. The filtrate was extracted with ethyl acetate, and the organic layer was dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the residue was washed with tert-butyl methyl ether to give the title compound (7.00 g).

Synthesis routes and methods III

Procedure details

A further process starts from 3-chloro-2-methylphenol (Cresp et al., J. Chem. Soc. Perkin Trans.1, 2435(1974)). This is reacted with copper(I) cyanide in pyridine at boiling heat to give 3-hydroxy-2-methylbenzonitrile. In the second stage, the nitrile is hydrolyzed to 3-hydroxy-2-methylbenzoic acid (2) in 18 hours in a boiling mixture of water, glacial acetic acid and concentrated sulfuric acid. The first stage of this process has the significant disadvantage that very toxic copper(I) cyanide is employed--under the reaction conditions toxic hydrogen cyanide gas can escape from the reaction mixture. Harmful pyridine is employed as a solvent. The reaction is distinguished by difficult working up and a high yield of toxic salts. In the second stage (amide hydrolysis), a very long reaction time is necessary. At the very high reaction temperatures, the acidic reaction medium is very corrosive to the materials customarily employed in chemical plants.